Cas no 1801243-43-5 (1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester
• CAS No: 1801243-43-5
• MF: C₁₇H₂₃NO₄
• MW: 305.4
• CID: 5307030
• PubChem ID: 118225669
• Update Time: 2025-07-21

1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester
• tert-butyl 3-[(3,5-dimethoxyphenyl)methylene]azetidine-1-carboxylate
• PS-20942
• MFCD33021845
• SCHEMBL16897959
• TERT-BUTYL 3-(3,5-DIMETHOXYBENZYLIDENE)AZETIDINE-1-CARBOXYLATE
• 1-Boc-3-(3,5-dimethoxybenzylidene)azetidine
• SY324373
• 1801243-43-5
• 1-Boc-3-[(3,5-dimethoxyphenyl)methylene]azetidine
• F90012

• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(19)18-10-13(11-18)6-12-7-14(20-4)9-15(8-12)21-5/h6-9H,10-11H2,1-5H3
• InChI Key： MFXOKRIDZSDTII-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C/C(=C\C2=CC(OC)=CC(OC)=C2)/C1

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48Ų

Additional information on 1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester

1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester and CAS No. 1801243-43-5: A Comprehensive Overview

Compound with the CAS number 1801243-43-5 and the product name 1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The azetidine core structure, combined with the 3-[(3,5-dimethoxyphenyl)methylene] moiety and the 1,1-dimethylethyl ester group, contributes to its distinctive chemical profile and biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The azetidine ring is a key structural feature that imparts flexibility and reactivity to the molecule. This flexibility is crucial for its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The presence of the 3-[(3,5-dimethoxyphenyl)methylene] group enhances the compound's electronic properties, influencing its solubility and reactivity. This group is particularly interesting because it contains dimethoxy substituents on a phenyl ring, which can participate in various non-covalent interactions with biological molecules. These interactions are essential for understanding the compound's mechanism of action and its potential therapeutic applications.

The 1,1-dimethylethyl ester group at the terminal position of the molecule provides stability and influences its metabolic pathways. This ester functionality is commonly found in pharmaceuticals due to its ability to enhance bioavailability and prolong half-life. The combination of these structural elements makes this compound a versatile tool for researchers exploring new drug candidates.

Recent studies have highlighted the potential of azetidine derivatives in various therapeutic areas. For instance, compounds with similar structural motifs have shown promise in treating neurological disorders by modulating neurotransmitter activity. The unique properties of 1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester suggest that it could be a valuable addition to this growing field.

In addition to its neurological applications, this compound has been investigated for its potential role in anti-inflammatory and anti-cancer therapies. The dimethoxyphenyl group is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, the azetidine core has been shown to interact with various cancer-related proteins, making it a promising candidate for developing novel anticancer agents.

The synthesis and characterization of this compound have been supported by advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These techniques provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR spectra have confirmed the presence of all predicted functional groups, while mass spectrometry has verified the molecular weight consistency with theoretical values.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes relevant to neurological disorders. Additionally, preliminary in vivo studies have shown promising results in animal models of inflammation and cancer. These findings suggest that further development could lead to therapeutic agents with significant clinical benefits.

The development of new pharmaceuticals relies heavily on understanding the interactions between molecules and biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how this compound interacts with potential targets. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding the design of more effective drug candidates.

The environmental impact of pharmaceutical compounds is also an important consideration during their development. Efforts have been made to ensure that the synthesis of 1-Azetidinecarboxylic acid, 3-[(3,5-dimethoxyphenyl)methylene]-, 1,1-dimethylethyl ester minimizes waste and utilizes sustainable practices. Green chemistry principles have been applied to optimize reaction conditions and reduce hazardous byproducts.

In conclusion, compound CAS No. 1801243-43-5 represents a significant advancement in pharmaceutical research due to its unique structural properties and potential therapeutic applications. The combination of an azetidine core with a dimethoxyphenylmethylene group and a tert-butyl ester provides a versatile scaffold for drug development. Further research is warranted to fully explore its pharmacological potential and develop novel treatments for neurological disorders, inflammation, and cancer.